Cas no 929617-30-1 (5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine)

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine structure
929617-30-1 structure
Product Name:5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
CAS No:929617-30-1
MF:C7H6BrN3
MW:212.046639919281
MDL:MFCD12024520
CID:839078
PubChem ID:25222947
Update Time:2024-10-26

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
    • 5-bromo-3-methyl-2H-pyrazolo[3,4-c]pyridine
    • OPJNRVAWKYSENX-UHFFFAOYSA-N
    • SB10474
    • FCH1409027
    • VP13621
    • AB0027712
    • AX8160330
    • W9578
    • ST24029390
    • 3-Methyl-5-bromo-1H-pyrazolo[3,4-c]pyridine
    • 5-bromanyl-3-methyl-2H-pyrazolo[3,4-c]pyridine
    • A844405
    • 5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine (ACI)
    • DS-0644
    • MFCD12024520
    • SY067279
    • AKOS015834474
    • CS-W022321
    • J-517032
    • DA-19153
    • 929617-30-1
    • SCHEMBL13906113
    • DTXSID00649372
    • MDL： MFCD12024520
    • Inchi： 1S/C7H6BrN3/c1-4-5-2-7(8)9-3-6(5)11-10-4/h2-3H,1H3,(H,10,11)
    • InChI Key： OPJNRVAWKYSENX-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(NN=C2C)=CN=1

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.97451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.755
  • PSA: 41.57000
  • LogP: 2.02880

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
077073-1g
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
 929617-30-1 95%
1g
 ￡167.00 2022-03-01
Fluorochem
077073-5g
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
 929617-30-1 95%
5g
 ￡688.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KT723-200mg
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
 929617-30-1 97+%
200mg
 540.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KT723-50mg
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine
 929617-30-1 97+%
50mg
 186.0CNY 2021-08-04
TRC
B697573-25mg
5-Bromo-3-methyl-1h-pyrazolo[3,4-c]pyridine
 929617-30-1
25mg
 $ 184.00 2023-04-18
TRC
B697573-50mg
5-Bromo-3-methyl-1h-pyrazolo[3,4-c]pyridine
 929617-30-1
50mg
 $ 293.00 2023-04-18
TRC
B697573-100mg
5-Bromo-3-methyl-1h-pyrazolo[3,4-c]pyridine
 929617-30-1
100mg
 $ 454.00 2023-04-18
TRC
B697573-250mg
5-Bromo-3-methyl-1h-pyrazolo[3,4-c]pyridine
 929617-30-1
250mg
 $ 793.00 2023-04-18
Matrix Scientific
073316-250mg
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine, 95+%
 929617-30-1 95+%
250mg
 $629.00 2023-09-08
Matrix Scientific
073316-1g
5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine, 95+%
 929617-30-1 95+%
1g
 $1357.00 2023-09-08

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Production Method

Production Method 1

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Ethylene glycol ;  3.5 h, 165 °C
Reference
Preparation of pyrazolo[3,4-c]pyridine compounds as Pim kinase inhibitors useful for treating disorders such as cancer
, United States, , ,

Production Method 2

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  3.5 h, 165 °C
Reference
Heteroarylpyridone and azapyridone compounds as inhibitors of BTK activity and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

929617-30-1 929617-30-1
Reaction Conditions
Reference
Inhibitors of Akt activity
, World Intellectual Property Organization, , ,

Production Method 4

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: 1,2-Dimethoxyethane ;  rt; 3.5 h, 165 °C
Reference
A facile method for the synthesis of substituted pyrazolo[3,4-c]pyridines
Verma, Sharad K.; LaFrance, Louis V., Tetrahedron Letters, 2009, 50(4), 383-385

Production Method 5

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  4 h, 165 °C
Reference
Preparation of indazoles for treating hyperproliferative diseases
, World Intellectual Property Organization, , ,

Production Method 6

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ;  72 h, 120 °C
Reference
Preparation of pyrazolopyridines as T-type calcium channel antagonists and uses thereof
, World Intellectual Property Organization, , ,

Production Method 7

1114523-56-6 1114523-56-6
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: 1-Butanol ;  2 h, 180 °C
Reference
Discovery of a novel 2,3-dimethylimidazo[1,2-a]pyrazine-6-carboxamide M4 positive allosteric modulator (PAM) chemotype
Temple, Kayla J.; Engers, Julie L.; Long, Madeline F.; Watson, Katherine J.; Chang, Sichen; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(3),

Production Method 8

929617-29-8 929617-29-8
929617-30-1 929617-30-1
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Water ;  15 min, rt; 1 d, rt
Reference
Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt
Zhu, Gui-Dong; Gong, Jianchun; Gandhi, Viraj B.; Woods, Keith; Luo, Yan; et al, Bioorganic & Medicinal Chemistry, 2007, 15(6), 2441-2452

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Raw materials

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Preparation Products

5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine Related Literature

Related Categories

929617-30-1 (5-Bromo-3-methyl-1H-pyrazolo[3,4-c]pyridine) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.